Cas no 633327-10-3 (2,4-Difluoro-5-formylbenzonitrile)

• Product Name: 2,4-Difluoro-5-formylbenzonitrile
• CAS No: 633327-10-3
• MF: C₈H₃F₂NO
• MW: 167.1123
• MDL: MFCD19440211
• CID: 2093703
• Update Time: 2025-05-25

2,4-Difluoro-5-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-formylbenzonitrile
• Benzonitrile, 2,4-difluoro-5-formyl-
• AK165020
• 5-Cyano-2,4-difluorobenzaldehyde
• 2,4-difluoro-5-formyl-benzonitrile
• FCH1133453
• AX8278212

• MDL： MFCD19440211
• Inchi： 1S/C8H3F2NO/c9-7-2-8(10)6(4-12)1-5(7)3-11/h1-2,4H
• InChI Key： GNNBDUKGSPZDHS-UHFFFAOYSA-N
• SMILES： FC1=C([H])C(=C(C#N)C([H])=C1C([H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,4-Difluoro-5-formylbenzonitrile

Comprehensive Overview of 2,4-Difluoro-5-formylbenzonitrile (CAS No. 633327-10-3): Properties, Applications, and Industry Insights

2,4-Difluoro-5-formylbenzonitrile (CAS No. 633327-10-3) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated benzonitrile derivative combines a nitrile group with a formyl substituent, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₈H₃F₂NO, and precise chemical structure have sparked interest in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated building blocks like 2,4-Difluoro-5-formylbenzonitrile has surged, driven by trends in green chemistry and sustainable synthesis. Researchers frequently search for "high-purity fluorinated intermediates" or "CAS 633327-10-3 suppliers," reflecting its commercial relevance. The compound’s electron-withdrawing properties enhance reactivity in cross-coupling reactions, a hot topic in AI-assisted molecular design platforms. Its role in heterocyclic compound synthesis aligns with the growing focus on cancer therapeutics and antiviral agents.

From a technical perspective, 633327-10-3 exhibits a melting point range of 98–102°C and stability under inert conditions, making it suitable for multistep organic transformations. Analytical techniques like HPLC and NMR spectroscopy confirm its purity, a critical factor for labs seeking "reliable synthetic precursors." The compound’s low toxicity profile (non-GHS classified) further boosts its adoption in high-throughput screening workflows.

Market analysts note increased patent filings involving 2,4-Difluoro-5-formylbenzonitrile, especially in kinase inhibitor development. Its compatibility with microwave-assisted chemistry answers the industry’s push for time-efficient protocols. Environmental concerns have also elevated searches for "biodegradable fluorochemicals," positioning this compound as a candidate for eco-friendly modifications.

Future applications may expand into material science, leveraging its aromatic rigidity for OLED precursors or liquid crystal formulations. As regulatory frameworks evolve, CAS 633327-10-3 exemplifies how targeted molecular innovation addresses both efficacy and safety demands—a dual priority in modern precision chemistry.